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Compound of Interest

Compound Name: 7(2)-Pentacosene

Cat. No.: B594038

For Researchers, Scientists, and Drug Development Professionals

Introduction

7(Z)-Pentacosene is a naturally occurring unsaturated cuticular hydrocarbon that plays a
significant role in the chemical communication of several insect species. Primarily identified as
a contact sex pheromone in fruit flies, particularly Drosophila melanogaster, it is involved in
stimulating courtship and copulation.[1][2][3] Its role as a semiochemical extends to other
insects, where it can act as a pheromone, an allomone, or a kairomone, making it a compound
of interest for the development of targeted and environmentally benign pest management
strategies.[4] These application notes provide a summary of the current knowledge on 7(Z)-
Pentacosene and protocols for its evaluation in pest management programs.

Chemical and Biological Properties

7(Z)-Pentacosene is a long-chain monoene with the following chemical properties:
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Property Value Reference
Chemical Name (2)-7-Pentacosene [5]

CAS Number 63623-49-4 [11[2]131[5]
Molecular Formula CasHso [1112]131[5]
Molecular Weight 350.7 g/mol [1112]131[5]
Purity (Typical) >98% [3]
Formulation Typically a solution in a solvent (2]

like hexane

The biological role of 7(Z)-Pentacosene varies among insect species, highlighting its potential

for species-specific pest management approaches.

Biological Role

Insect Species

Effect

Reference

Contact Sex

Pheromone

Drosophila

melanogaster (Fruit
Fly)

Stimulates male
courtship and
copulation, especially
at high concentrations
or in combination with
other alkenes.[1][2]

[1](2]

Aggregation
Pheromone

European Earwig

(Forficula auricularia)

Promotes aggregation

of individuals.

Allomone

Trachypachus gibbsii

Elicits a response in
another species that is
favorable to the

emitter.

Kairomone

Various

Elicits a response in
another species that is
favorable to the
receiver (e.g.,
attracting predators or

parasitoids).
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Pest Management Strategies Utilizing 7(Z)-
Pentacosene

The semiochemical nature of 7(Z)-Pentacosene makes it a candidate for several Integrated
Pest Management (IPM) strategies.[6][7][8][9][10] These strategies aim to manipulate the
behavior of pest insects to reduce their populations and minimize crop damage, while reducing
reliance on broad-spectrum insecticides.

Mating Disruption

Mating disruption involves saturating an area with a synthetic pheromone to prevent males
from locating females, thereby reducing mating success and subsequent offspring.[11][12][13]
For pests where 7(Z)-Pentacosene is a key sex pheromone, this strategy could be highly
effective.

Logical Workflow for Mating Disruption Strategy
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Evaluation Phase

Preparation Phase Implementation Phase Assess Crop Damage
Identify Target Pest Confirm 7(2)-Pentacosene ‘Select Dispenser Type Determine Application Rate Deploy Dispensers in Field Monitor Pest Population Evaluate Efficacy
(.g., Drosophila suzukii) as Key Pheromone (e.g., SPLAT, Fibers) (e.g. grams/hectare) (Pre-mating season) (Pheromone traps with high-dose lures) (% reduction in mating/damage)
Analyze Trap Catch Data
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Setup

Prepare & Acclimatize Insects Prepare Pheromone Doses Set up Wind Tunnel

Expe&ment

Place Odor Source

'

Release Insect

'

Record Behavior

AnaLsis

Analyze Video Recordings

'

Quantify Behavioral Responses

;

Compare Dose Responses
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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